Cas no 1037841-34-1 (Methyl 5-bromo-6-chloro-1H-indazole-4-carboxylate)

• Product Name: Methyl 5-bromo-6-chloro-1H-indazole-4-carboxylate
• CAS No: 1037841-34-1
• MF: C₉H₆BrClN₂O₂
• MW: 289.513140201569
• MDL: MFCD13177015
• CID: 1040609
• PubChem ID: 59145856
• Update Time: 2025-05-24

Methyl 5-bromo-6-chloro-1H-indazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-6-chloro-1H-indazole-4-carboxylate
• 5-Bromo-6-chloro-1H-indazole-4-carboxylic acid methyl ester
• AGN-PC-0CRKKK
• AK103882
• ANW-64391
• CTK8C0252
• KB-42391
• SureCN3577927
• 1H-Indazole-4-carboxylic acid, 5-broMo-6-chloro-, Methyl ester
• CS-0187997
• IKMKGRCSJLQULO-UHFFFAOYSA-N
• AM20210029
• C9H6BrClN2O2
• 1037841-34-1
• SCHEMBL3577927
• DTXSID20731107
• MFCD13177015
• Methyl5-bromo-6-chloro-1H-indazole-4-carboxylate
• 1H-Indazole-4-carboxylic acid,5-bromo-6-chloro-,methyl ester
• BS-14205
• AKOS016006146
• O11954

• MDL： MFCD13177015
• Inchi： 1S/C9H6BrClN2O2/c1-15-9(14)7-4-3-12-13-6(4)2-5(11)8(7)10/h2-3H,1H3,(H,12,13)
• InChI Key： IKMKGRCSJLQULO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=NN2)C=1C(=O)OC)Cl

Computed Properties

• Exact Mass: 287.93018
• Monoisotopic Mass: 287.93012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 435.0±40.0 °C at 760 mmHg
• Flash Point: 216.9±27.3 °C
• PSA: 54.98
• LogP: 2.76540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Methyl 5-bromo-6-chloro-1H-indazole-4-carboxylate

Methyl 5-bromo-6-chloro-1H-indazole-4-carboxylate: A Comprehensive Overview

The compound Methyl 5-bromo-6-chloro-1H-indazole-4-carboxylate (CAS No. 1037841-34-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a fused benzene and pyrazole ring system. The presence of bromine and chlorine substituents at the 5 and 6 positions, respectively, along with the methyl ester group at the 4 position, imparts unique electronic and structural properties to this molecule. These features make it a valuable component in various research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Methyl 5-bromo-6-chloro-1H-indazole-4-carboxylate. Researchers have employed a variety of strategies, including nucleophilic aromatic substitution, coupling reactions, and multicomponent synthesis, to construct this compound. The use of transition metal catalysts, such as palladium complexes, has significantly enhanced the yield and purity of the product. Moreover, green chemistry principles have been integrated into these synthetic routes to minimize environmental impact and improve sustainability.

The structural uniqueness of Methyl 5-bromo-6-chloro-1H-indazole-4-carboxylate has led to its exploration in diverse applications. In medicinal chemistry, this compound has been investigated as a potential lead for drug development targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key biological pathways, such as kinase activity and receptor binding, has been extensively studied using computational modeling and in vitro assays.

In addition to its pharmacological applications, Methyl 5-bromo-6-chloro-1H-indazole-4-carboxylate has also found utility in materials science. Its electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have demonstrated its potential as an electron transport layer material due to its high charge carrier mobility and stability under ambient conditions.

The toxicity profile of Methyl 5-bromo-6-chloro-1H-indazole-4-carboxylate has been a subject of interest for regulatory agencies and researchers alike. Preliminary toxicological studies indicate that this compound exhibits low acute toxicity in experimental models. However, long-term exposure studies are still required to fully assess its safety profile. Regulatory frameworks governing the use of such compounds are continuously evolving to ensure their safe handling and application in various industries.

Looking ahead, the future of Methyl 5-bromo-6-chloro-1H-indazole-4-carboxylate lies in its further exploration across interdisciplinary research domains. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new potentials for this compound in areas such as drug delivery systems, sensors, and advanced materials. The integration of artificial intelligence (AI) tools into its development pipeline could also accelerate the discovery of novel applications and optimize its production processes.

In conclusion, Methyl 5-bromo-6-chloro-1H-indazole-4-carboxylate stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging impact on scientific progress. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of medicine and technology.